Cas no 720712-02-7 ((5R)-5-(2-propen-1-yl)-2-Pyrrolidinone)
720712-02-7 structure
Product Name:(5R)-5-(2-propen-1-yl)-2-Pyrrolidinone
CAS No:720712-02-7
MF:C7H11NO
MW:125.168341875076
CID:558424
Update Time:2024-03-05
(5R)-5-(2-propen-1-yl)-2-Pyrrolidinone Chemical and Physical Properties
Names and Identifiers
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- (5R)-5-(2-propen-1-yl)-2-Pyrrolidinone
- 2-Pyrrolidinone,5-(2-propenyl)-, (5R)- (9CI)
- 2-Pyrrolidinone,5-(2-propen-1-yl)-, (5R)-
- 2-Pyrrolidinone,5-(2-propenyl)-,(5R)-(9CI)
- 2-Pyrrolidinone, 5-(2-propen-1-yl)-, (5R)-
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- Inchi: 1S/C7H11NO/c1-2-3-6-4-5-7(9)8-6/h2,6H,1,3-5H2,(H,8,9)/t6-/m0/s1
- InChI Key: MTQHQPMELNYAAW-LURJTMIESA-N
- SMILES: N1[C@@H](CC=C)CCC1=O
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- Density: 0.959±0.06 g/cm3(Predicted)
- Boiling Point: 262.4±9.0 °C(Predicted)
- PSA: 29.1
- pka: 16.49±0.40(Predicted)
(5R)-5-(2-propen-1-yl)-2-Pyrrolidinone Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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